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Compound of Interest

Compound Name:
Methyl 1-cyclopentene-1-

carboxylate

Cat. No.: B041561 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step procedure for the safe disposal of

Methyl 1-cyclopentene-1-carboxylate, a combustible liquid that requires careful

management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Methyl 1-cyclopentene-1-
carboxylate in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1] Appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a laboratory coat, must be worn at all times. This

compound is a combustible liquid and should be kept away from heat, sparks, open flames,

and other ignition sources.[2]

Quantitative Data Summary
Key safety and physical data for Methyl 1-cyclopentene-1-carboxylate are summarized in the

table below for quick reference.
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Property Value

CAS Number 25662-28-6

Physical Form Liquid

Flash Point 62 °C (143.6 °F) - closed cup

Storage Class 10 - Combustible liquids

Hazards
Skin irritation, eye irritation, respiratory tract

irritation

Source: Sigma-Aldrich, Apollo Scientific[3]

Step-by-Step Disposal Protocol
The proper disposal of Methyl 1-cyclopentene-1-carboxylate is contingent on the quantity of

waste. Adherence to the following procedures is essential for safe and compliant disposal.

Small Quantities (Less than 50 mL)
For small spills or residual amounts of Methyl 1-cyclopentene-1-carboxylate, the following

steps should be taken:

Absorption: Absorb the liquid onto an inert material such as paper towels, vermiculite, or

sand.[1]

Evaporation: Place the absorbent material in a chemical fume hood to allow the solvent to

evaporate safely.[1]

Final Disposal: Once the chemical has fully evaporated, the absorbent material can be

disposed of in the regular solid waste, provided it is not contaminated with other hazardous

materials.[1]

Large Quantities (Greater than 50 mL)
For larger volumes of Methyl 1-cyclopentene-1-carboxylate, a more robust disposal plan is

required:
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Waste Identification and Segregation:

Clearly label a dedicated, chemically resistant waste container as "Hazardous Waste:

Methyl 1-cyclopentene-1-carboxylate".[4]

Do not mix this waste with other chemical waste streams, particularly incompatible

substances like strong oxidizing agents.

Containerization:

Use a designated container made of a material compatible with the chemical, such as a

high-density polyethylene (HDPE) or glass bottle with a secure, leak-proof cap.[4]

Ensure the container is not overfilled, leaving at least 10% headspace to accommodate

any vapor pressure changes.[5]

Temporary Storage:

Store the sealed waste container in a designated satellite accumulation area. This location

should be a cool, dry, and well-ventilated space, away from heat and ignition sources.[2]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the collection and proper disposal of the

waste.[1][3]

Waste of this nature is typically disposed of via incineration at a licensed facility.[3]

Disposal of Empty Containers
Empty containers that previously held Methyl 1-cyclopentene-1-carboxylate must be

decontaminated.[3] Triple rinse the container with a suitable solvent (e.g., acetone or ethanol).

The rinsate should be collected and disposed of as hazardous waste. Once decontaminated,

the container can be disposed of according to institutional guidelines, which may include

recycling or disposal as regular solid waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Methyl 1-cyclopentene-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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